6-Amino-3-methyl-5-(phenylmethylamino)pyrimidine-2,4-dione

• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 6-amino-5-(benzylamino)-3-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H14N4O2/c1-16-11(17)9(10(13)15-12(16)18)14-7-8-5-3-2-4-6-8/h2-6,14H,7,13H2,1H3,(H,15,18)
• InChI Key: NZJRDZMLYKCMGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(NC1=O)N)NCC2=CC=CC=C2

Description

6-Amino-3-methyl-5-(phenylmethylamino)pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C12H14N4O2 and its molecular weight is 246.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 6-amino-3-methyl-5-(phenylmethyleneamino )pyrimidine-2,4-dione (85 g=0.35 mol) to CH2Cl2 (1.6L) and MeOH (1.6L). Stir the suspension, add HOAc (21.9 ml=0.35 mol), then NaCNBH3 (21.9 g=0.35 mol). Stir 1.5 hr, and add HOAc (2 ml) and NaCNBH3 (2.0 g). After another 30 min, concentrate to ca. 1.6L on a rotovap (35° C. bath). Chill the crystalline mixture, filter, and wash with cold MeOH. Stir the product 15 min in 0.5L boiling MeOH, chill, filter, and dry to obtain the title compound, m.p. 206°-218° C.